Cas no 25462-42-4 (1,3-Propanediol,2-methyl-2-(2-methylpropyl)-)

• Product Name: 1,3-Propanediol,2-methyl-2-(2-methylpropyl)-
• CAS No: 25462-42-4
• MF: C₈H₁₈O₂
• MW: 146.227323055267
• CID: 279456
• PubChem ID: 117511
• Update Time: 2025-04-19

1,3-Propanediol,2-methyl-2-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-methyl-2-(2-methylpropyl)-
• 2-methyl-2-(2-methylpropyl)propane-1,3-diol
• 2-Isobutyl-2-methylpropane-1,3-diol
• 1,3-Propanediol, 2-isobutyl-2-methyl-
• BRN 1847385
• DTXSID70180141
• AKOS018005550
• SCHEMBL1614967
• 2-Isobutyl-2-methyl-1,3-propanediol
• 25462-42-4

• Inchi： 1S/C8H18O2/c1-7(2)4-8(3,5-9)6-10/h7,9-10H,4-6H2,1-3H3
• InChI Key： REQVMPVOKUHDOZ-UHFFFAOYSA-N
• SMILES： OCC(C)(CO)CC(C)C

Computed Properties

• Exact Mass: 146.13074
• Monoisotopic Mass: 146.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.937
• Boiling Point: 227.9°Cat760mmHg
• Flash Point: 99.2°C
• Refractive Index: 1.452
• PSA: 40.46